Naphtho[2,3-b]furan-4,9-dione, 2-acetyl-8-hydroxy-

• CAS RN: 123297-91-6
• Molecular Formula: C14H8O5
• Molecular Weight: 256.21 g/mol
• IUPAC Name: 2-acetyl-8-hydroxybenzo[f][1]benzofuran-4,9-dione
• InChI: InChI=1S/C14H8O5/c1-6(15)10-5-8-12(17)7-3-2-4-9(16)11(7)13(18)14(8)19-10/h2-5,16H,1H3
• InChI Key: MYDAXHYLQBNETF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC2=C(O1)C(=O)C3=C(C2=O)C=CC=C3O

Description

PMID26394986-Compound-50 is a small molecular drug developed by Boston Biomedical, Inc. The compound has the chemical formula C14H8O5 and is known for its inhibitory effects on the signal transducer and activator of transcription 3 (STAT3) pathway . This pathway is crucial in mediating cellular responses to various growth factors and cytokines, making the compound significant in therapeutic research.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of PMID26394986-Compound-50 involves a multi-step process. The key steps include:

Formation of the core structure: The core structure is synthesized through a series of condensation reactions involving aromatic aldehydes and ketones.

Oxidation and Reduction: The intermediate compounds undergo oxidation and reduction reactions to introduce the necessary functional groups.

Cyclization: The final step involves cyclization to form the desired compound.

Industrial Production Methods: Industrial production of PMID26394986-Compound-50 follows similar synthetic routes but on a larger scale. The process is optimized for yield and purity, involving advanced techniques such as high-performance liquid chromatography (HPLC) for purification and characterization.

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, leading to the formation of quinones.

Reduction: Reduction reactions can convert the compound into hydroquinones.

Substitution: The aromatic rings in the compound can undergo electrophilic substitution reactions.

Common Reagents and Conditions:

Oxidizing Agents: Potassium permanganate, chromium trioxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Halogens, nitrating agents.

Major Products:

Oxidation: Quinones.

Reduction: Hydroquinones.

Substitution: Halogenated or nitrated derivatives.

Scientific Research Applications

PMID26394986-Compound-50 has a wide range of applications in scientific research:

Chemistry: Used as a model compound to study the STAT3 pathway and its inhibitors.

Biology: Investigated for its role in modulating cellular responses to cytokines and growth factors.

Medicine: Explored as a potential therapeutic agent for diseases involving the STAT3 pathway, such as cancer and inflammatory diseases.

Industry: Utilized in the development of new drugs targeting the STAT3 pathway.

Mechanism of Action

The compound exerts its effects by inhibiting the STAT3 pathway. STAT3 is a transcription factor that mediates cellular responses to interleukins, growth factors, and other cytokines. Once activated, STAT3 recruits coactivators to the promoter region of target genes, leading to their transcription. PMID26394986-Compound-50 inhibits this process, thereby modulating the expression of genes involved in cell cycle regulation, apoptosis, and inflammation .

Similar Compounds:

• PMID26394986-Compound-10
• PMID26394986-Compound-20
• PMID26394986-Compound-30

Comparison: PMID26394986-Compound-50 is unique in its specific inhibition of the STAT3 pathway. While other compounds may also target STAT3, PMID26394986-Compound-50 has shown higher specificity and potency in preclinical studies. This makes it a promising candidate for further development and therapeutic applications .